Cas no 2731009-77-9 (6,6-Difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid)

• Product Name: 6,6-Difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid
• CAS No: 2731009-77-9
• MF: C₈H₈F₂O₃
• MW: 190.144129753113
• CID: 6078127
• PubChem ID: 165601840
• Update Time: 2025-05-20

6,6-Difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27081850
• 6,6-difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid
• 2731009-77-9
• 6,6-Difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid

• Inchi： 1S/C8H8F2O3/c9-8(10)2-7(3-8)4(6(12)13)1-5(7)11/h4H,1-3H2,(H,12,13)
• InChI Key： NQWVNUCULQCCIE-UHFFFAOYSA-N
• SMILES： FC1(CC2(C(CC2C(=O)O)=O)C1)F

Computed Properties

• Exact Mass: 190.04415044g/mol
• Monoisotopic Mass: 190.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 6,6-Difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid

6,6-Difluoro-3-oxospiro[3.3]heptane-1-carboxylic Acid: A Comprehensive Overview

6,6-Difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid, also known by its CAS number 2731009-77-9, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The spirocyclic framework of this molecule, characterized by a fused bicyclic system with two rings sharing a single atom, contributes to its intriguing chemical properties and reactivity.

The synthesis of 6,6-difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of the molecule. For instance, researchers have employed transition metal-catalyzed cyclizations and enantioselective techniques to synthesize this compound with high enantiomeric excess. These developments underscore the importance of this compound as a versatile building block in organic synthesis.

The physical properties of 6,6-difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid are highly dependent on its molecular structure. The presence of two fluorine atoms at the 6-position introduces electronic effects that influence the compound's reactivity and stability. Additionally, the ketone group at position 3 plays a critical role in determining its acidity and ability to participate in various chemical transformations. Recent studies have shown that this compound exhibits moderate solubility in common organic solvents and is relatively stable under ambient conditions.

In terms of applications, 6,6-difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid has been explored for its potential use as a precursor in the synthesis of bioactive molecules. For example, researchers have utilized this compound as a starting material for the preparation of spirocyclic peptides and other complex natural product analogs. Its ability to undergo various functional group transformations makes it an attractive candidate for drug discovery programs targeting diverse therapeutic areas.

The biological activity of 6,6-difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid has also been a subject of recent investigations. Studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. Furthermore, preliminary pharmacokinetic studies suggest that it has reasonable bioavailability when administered orally, making it a promising lead compound for further optimization.

In conclusion, 6,6-difluoro-3-oxospiro[3.3]heptane-1-carboxylic acid is a fascinating compound with a wealth of opportunities for exploration in both academic and industrial settings. Its unique structure, coupled with recent advances in synthetic methods and biological evaluations, positions it as a key player in the development of novel chemical entities with practical applications.